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Discovery and Structural Identification

The discovery of Bisandrographolide A was reported in a 2006 study that screened a library of extracts
from Chinese herbal plants to find compounds active on TRPV3 and TRPV4 channels [1]. An extract from
Andrographis paniculata was found to potently activate TRPV4 channels. Through bioassay-guided

fractionation of this extract, the active compound was identified as Bisandrographolide A [2] [1].

The structure of Bisandrographolide A was determined using spectroscopic techniques [3]. It has a
molecular formula of Ca0Hs60s and a molecular weight of approximately 664.87 g/mol [4] [5] [6]. As a

diterpenoid dimer, it consists of two diterpene units linked together [3].

Experimental Protocols for Key Findings

The following table summarizes the core experimental findings that established the biological activity of

Bisandrographolide A.
Experimental System - . Quantitative Result
Assay Type . Key Finding / Activity
I Cell Line (Potency)
Calcium Imaging HEK?293T cells Activated TRPV4 ECso0 = 790-950 nM [4] [1]
[1] overexpressing TRPV channels; selective over  [5]
cDNA TRPV1, TRPV2, TRPV3
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Experimental System - . Quantitative Result
Assay Type . Key Finding / Activity
I Cell Line (Potency)
Electrophysiology  Cell-free outside-out Activated TRPV4 -
[1] patches from TRPV4- currents in a membrane-
expressing HEK293T delimited manner
cells
Binding Assay [7] - Activated TRPV1 and Kd =289 uM (TRPV1), 341
TRPV3 channels UM (TRPV3) [7]
(weakly)
Enzymatic - Inhibited human ICs0 = 4.61 * 0.23 pM (for
Inhibition [8] carboxylesterase 2 related dimer
(CES 2) bisandrographolide G) [8]

The experimental workflow progressed from an initial broad screen to highly specific mechanistic studies, as

illustrated below.
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Mechanism of TRPV4 Channel Activation

Bisandrographolide A is a potent and selective activator of the TRPV4 ion channel. It activated a large
TRPV4-like current in immortalized mouse keratinocytes that endogenously express TRPV4 protein [1]. A

critical finding was that the compound activated TRPV4 currents in cell-free outside-out patches, which
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suggests it can activate the channel directly in a membrane-delimited manner, rather than requiring a

cytosolic second messenger [1].

For a visual summary of this signaling pathway, see the diagram below.
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Broader Biological and Potential Therapeutic Activities

Beyond its action on TRPV4, research indicates other biological activities for Bisandrographolide A and its

chemical relatives:

¢ Anti-inflammatory and Immunostimulant Activities: Bisandrographolide A has documented anti-
inflammatory, immunostimulant, and antihypertensive activities [4] [5].

e Cardioprotective Effects: The related compound Bisandrographolide C has been shown to protect
cardiomyocytes from hypoxia-reoxygenation injury [7].

¢ Enzyme Inhibition: A novel 15-spiro diterpenoid dimer, bisandrographolide G, isolated from
Andrographis paniculata, showed potent inhibitory activity against human carboxylesterase 2 (CES
2), giving a hit for developing new-generation CES2 inhibitors [8].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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